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Thyroxine-13C6 is a stable, heavy isotope-labeled analog of L-Thyroxine, where six carbon atoms are

replaced with ¹³C isotopes [1]. Its primary application is as an internal standard for quantitative analysis

using techniques like LC-MS, GC-MS, or NMR, where it corrects for variability in sample preparation and

ionization efficiency [1] [2].

Property Description

Chemical Formula C₉¹³C₆H₁₁I₄NO₄ [1]

Molecular Weight 782.83 g/mol [1]

CAS Number 720710-30-5 [1]

Appearance White to off-white solid [1]

Primary Application Internal standard for quantitative mass spectrometry [1] [3]

Biological Role Tracer for studying levothyroxine pharmacokinetics and metabolism [4]

The compound's core biological role stems from L-Thyroxine (T4) being a pro-hormone secreted by the

thyroid gland. As shown in the diagram below, deiodinase enzymes (DIO) convert T4 into the biologically

active Triiodothyronine (T3) or inactive metabolites, regulating metabolic processes, growth, and

development [5] [6] [7].
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Quantitative Analysis and Methodologies

The use of Thyroxine-13C6 as an internal standard significantly improves the accuracy and reliability of

quantifying endogenous thyroid hormones and tracing administered levothyroxine in research.

The following diagram illustrates a general workflow for sample preparation and analysis using Thyroxine-

13C6, integrating common steps from the cited methodologies [5] [8].
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Sample Preparation and Extraction

Robust sample preparation is critical. Key techniques include:

Protein Precipitation: Serum samples can be treated with a mixture of acetonitrile and ammonium

hydroxide (e.g., 1.25% NH₄OH/ACN at a 1:1 ratio) followed by centrifugation to remove proteins [5].
Solid Phase Extraction (SPE): The supernatant is then purified using SPE plates (e.g., Evolute

Express AX 30 mg or Oasis MAX µElution plate) [5] [8]. The general SPE steps are:
Conditioning with methanol and water.

Sample Loading.
Washing with a basic solution and water to remove impurities.
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Elution of the analyte using an acidic organic solvent like formic acid in methanol [8].

Equilibrium Dialysis (for Free Hormones): To measure free (biologically active) hormone levels, a
simplified equilibrium dialysis can be performed at 37°C using a HEPES buffer, which can be

completed within a standard working day [8].

LC-MS/MS Analysis Conditions

Liquid Chromatography tandem Mass Spectrometry (LC-MS/MS) is the gold standard for precise hormone

quantification. Typical parameters are summarized below.

Parameter Typical Setup

LC System ACQUITY UPLC I-Class [8]

Column Polar C18 (e.g., Luna Omega 1.6 µm Polar C18) or HSS T3 [5] [8]

Mobile Phase A: Water with 0.1% Formic Acid; B: Methanol/Acetonitrile (1:1) with 0.1% Formic
Acid [8]

Gradient Shallow gradient over 2.5 to 7 minutes [5] [8]

MS System Tandem Mass Spectrometer (e.g., Xevo TQ Absolute) [8]

Ionization Positive Electrospray Ionization (ESI+) [8]

Data
Acquisition

Multiple Reaction Monitoring (MRM) [8]

Key Experimental Findings and Applications

Thyroxine-13C6 has been instrumental in advancing research in several key areas, providing high-quality

quantitative data.

Pharmacokinetic (PK) Studies
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A pivotal study used a single oral dose of ¹³C-LT4 to investigate levothyroxine pharmacokinetics in humans,

yielding the following key parameters [4]:

Pharmacokinetic Parameter Median Value (Range)

Oral Clearance (CL/F) 0.712 L/h

Apparent Volume of Distribution (V/F) 164.9 L

Time to Peak Concentration (Tmax) 4 h

Elimination Half-Life 172.2 h (approx. 7 days)

Dose-Normalized Peak Concentration (Cmax) 7.5 ng/L/µg

The study concluded that a patient's body weight is a significant predictor for clearance and volume of

distribution, while age and sex were not significant covariates after adjusting for weight. This finding

suggests that levothyroxine dosing should be based primarily on weight [4].

Comprehensive Thyroid Hormone Profiling

Researchers developed a high-throughput LC-MS/MS method using Thyroxine-13C6 and other labeled

standards to simultaneously profile nine thyroid hormone metabolites (T0, 3-T1, 3'-T1, 3,5-T2, 3,3'-T2, 3',5'-

T2, T3, rT3, T4) in a single 7-minute run [5]. This method achieved high recovery rates of 96–107% and is

a powerful tool for researching thyroid hormone metabolism in both healthy and diseased populations [5].

Key Takeaways for Researchers

Superior Quantification: Thyroxine-13C6 is essential for reliable quantification in mass

spectrometry, mitigating matrix effects and improving accuracy [1] [3].
Versatile Applications: It enables diverse research, from detailed pharmacokinetic studies in

humans [4] to comprehensive metabolic profiling [5].
Informed Protocol Design: The methodologies outlined provide a robust framework for developing

analytical protocols for thyroid hormones, including sample preparation, chromatography, and mass
spectrometric detection [5] [8].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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